Tert-butyl n-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate
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Description
Tert-butyl n-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate is a chemical compound with the CAS Number: 1523572-03-3 . It has a molecular weight of 490.6 .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C10H20N2O2.C2H2O4/c1-9(2,3)14-8(13)12-7-10(4)5-11-6-10;3-1(4)2(5)6/h11H,5-7H2,1-4H3,(H,12,13);(H,3,4)(H,5,6)
. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . The precautionary statements are P233, P261, P264, P270, P271, P280, P301, P301, P302, P304, P305, P312, P313, P321, P330, P332, P337, P338, P340, P351, P352, P362, P403, P405 .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Tert-butyl n-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate involves the reaction of tert-butyl carbamate with 3-methylazetidine-3-methanol in the presence of a coupling agent, followed by the addition of hemioxalate to form the final product.", "Starting Materials": [ "Tert-butyl carbamate", "3-methylazetidine-3-methanol", "Coupling agent", "Hemioxalate" ], "Reaction": [ "Step 1: Add 3-methylazetidine-3-methanol to a solution of tert-butyl carbamate in the presence of a coupling agent.", "Step 2: Stir the reaction mixture at room temperature for several hours.", "Step 3: Add hemioxalate to the reaction mixture and stir for an additional period of time.", "Step 4: Isolate the product by filtration or other suitable means and purify as necessary." ] } | |
CAS No. |
1392803-42-7 |
Molecular Formula |
C12H22N2O6 |
Molecular Weight |
290.31 g/mol |
IUPAC Name |
tert-butyl N-[(3-methylazetidin-3-yl)methyl]carbamate;oxalic acid |
InChI |
InChI=1S/C10H20N2O2.C2H2O4/c1-9(2,3)14-8(13)12-7-10(4)5-11-6-10;3-1(4)2(5)6/h11H,5-7H2,1-4H3,(H,12,13);(H,3,4)(H,5,6) |
InChI Key |
NKSRPSDNTABPGX-UHFFFAOYSA-N |
SMILES |
CC1(CNC1)CNC(=O)OC(C)(C)C.CC1(CNC1)CNC(=O)OC(C)(C)C.C(=O)(C(=O)O)O |
Canonical SMILES |
CC1(CNC1)CNC(=O)OC(C)(C)C.C(=O)(C(=O)O)O |
Origin of Product |
United States |
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